
Application Note: Spectroscopic
Characterization of Octahydro-pyrazino[1,2-

a]azepin-1-one

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Octahydro-pyrazino[1,2-a]azepin-

1-one

CAS No.: 21550-84-5

Cat. No.: B2980621

Get Quote

H

N

O Molecular Weight: 168.24 g/mol

Introduction & Structural Analysis[1][2][3][4][5]
The characterization of fused bicyclic heterocycles requires a nuanced understanding of their

conformational constraints and electronic environments. Octahydro-pyrazino[1,2-a]azepin-1-
one consists of a saturated 6-membered piperazin-2-one ring fused to a 7-membered azepane

ring.

The molecule features two distinct nitrogen environments:

N
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(Tertiary): Located at the fusion point, this nitrogen is part of both rings and exhibits

character with significant steric bulk.

N

(Secondary): Located at position 2 (in the piperazinone ring), adjacent to the carbonyl. This
nitrogen is part of the lactam functionality, contributing to the rigidity of the 6-membered ring.

Accurate identification relies on confirming the integrity of the bicyclic core and the oxidation

state of the lactam functionality.

Structural Descriptors[2][6][7][8]
IUPAC Name: Octahydropyrazino[1,2-a]azepin-1(2H)-one

Core Scaffold: Pyrazino[1,2-a]azepine (6-7 fused system)

Degrees of Unsaturation: 3 (2 rings + 1 carbonyl)

Mass Spectrometry (MS) Protocol[9][10][11][12]
Mass spectrometry provides the primary confirmation of molecular weight and structural

connectivity. For this polar, bicyclic lactam, Electrospray Ionization (ESI) coupled with tandem

MS (MS/MS) is the preferred method for high-sensitivity detection, while Electron Ionization (EI)

(via GC-MS) provides a fingerprint fragmentation pattern useful for structural elucidation.

Experimental Workflow (LC-MS/ESI)
Instrument Parameters:

Ionization: ESI (Positive Mode)

Capillary Voltage: 3.0 - 3.5 kV

Cone Voltage: 20 - 40 V (Optimize for [M+H]

stability)

Source Temperature: 120 °C
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Desolvation Gas: N

, 600 L/hr

Protocol:

Sample Prep: Dissolve 1 mg of analyte in 1 mL of MeOH:H

O (50:50) with 0.1% Formic Acid.

Infusion: Direct infusion at 10 µL/min for tuning, or LC injection (C18 column, H

O/MeCN gradient).

Acquisition: Scan range m/z 50–500.

Fragmentation Analysis
The fragmentation of octahydro-pyrazino[1,2-a]azepin-1-one is driven by the stability of the

iminium ions formed after ring opening.

Parent Ion:m/z 169.13 ([M+H]

)

Primary Pathway (Alpha-Cleavage): Cleavage adjacent to the bridgehead nitrogen is

energetically favorable.

Neutral Losses:

Loss of CO (28 Da): Characteristic of cyclic lactams, resulting in ring contraction.

Loss of C

H

/ C

H

: Elimination of ethylene or propylene fragments from the azepane ring.
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MS Fragmentation Pathway Visualization[1]
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Caption: Predicted ESI-MS/MS fragmentation pathway for Octahydro-pyrazino[1,2-a]azepin-
1-one showing characteristic neutral losses.

Infrared Spectroscopy (IR) Protocol[6][10][13][14]
IR spectroscopy is critical for verifying the functional groups, specifically distinguishing the

lactam carbonyl from other potential carbonyl impurities (e.g., open-chain esters or acids).

Experimental Workflow (ATR-FTIR)
Instrument: FTIR Spectrometer with Diamond ATR Accessory. Resolution: 4 cm

. Scans: 16-32 scans.
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Protocol:

Background: Collect background spectrum of the clean ATR crystal.

Sample Loading: Place ~2 mg of solid/oil sample onto the crystal.

Compression: Apply pressure using the anvil to ensure intimate contact.

Acquisition: Collect spectrum from 4000 to 600 cm

.

Cleaning: Clean crystal with isopropanol; verify no carryover.

Spectral Interpretation
The spectrum will be dominated by the amide functionality and the saturated hydrocarbon

skeleton.
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Frequency (cm

)
Assignment Description

3200 – 3400 (N-H)

Medium, Broad. Stretching

vibration of the secondary

amide (lactam) N-H. Indicates

the presence of the -NH- group

in the piperazinone ring.

2850 – 2960 (C-H)

Strong. Asymmetric and

symmetric stretching of

methylene (-CH

-) groups in the azepane and

piperazine rings.

2700 – 2800 Bohlmann Bands

Weak. (Conditional). May

appear if the bridgehead lone

pair is anti-periplanar to

adjacent C-H bonds, indicating

a specific trans-fused

conformation.

1645 – 1680 (C=O)

Very Strong. Amide I band.

Characteristic of a 6-

membered lactam. Lower

frequency than esters (~1740)

or strained 4/5-membered

lactams.

1540 – 1560 (N-H)

Medium. Amide II band. N-H

bending coupled with C-N

stretching.

1440 – 1460
(CH

)

Medium. Scissoring

deformation of methylene

groups.

1100 – 1250
(C-N)

Medium-Strong. Stretching

vibrations of the C-N bonds,
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particularly around the tertiary

bridgehead nitrogen.

Integrated Characterization Strategy
To ensure the identity of Octahydro-pyrazino[1,2-a]azepin-1-one, data from MS and IR must

be cross-referenced. The MS provides the molecular mass (168 Da), while the IR confirms the

"1-one" (lactam) structure via the 1660 cm

band.

Decision Logic for Quality Control

Mass Spectrometry

Infrared SpectroscopyUnknown Sample

Run ESI-MS

Run ATR-FTIR

[M+H]+ = 169.1?

Band @ 3300 cm-1?

Yes REJECT / RE-PURIFY

No

Band @ 1660 cm-1? Yes

No

IDENTITY CONFIRMED
Yes

No

Click to download full resolution via product page

Caption: Logic flow for validating Octahydro-pyrazino[1,2-a]azepin-1-one identity using

combined spectral data.

Common Impurities to Watch
Open Chain Precursors: Absence of the 1660 cm

lactam band and presence of broad -OH / -NH

bands indicates incomplete cyclization.

Oxidized Byproducts: Appearance of bands >1700 cm
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may indicate ring oxidation or imide formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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